3-[(4-hydroxy-2-methylphenyl)amino]-6-methyl-1,2,4-triazin-5(4H)-one

• IUPAC Name: 3-(4-hydroxy-2-methylanilino)-6-methyl-4H-1,2,4-triazin-5-one
• InChI: InChI=1S/C11H12N4O2/c1-6-5-8(16)3-4-9(6)12-11-13-10(17)7(2)14-15-11/h3-5,16H,1-2H3,(H2,12,13,15,17)
• InChI Key: SJJHEGFMPMLOCT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)O)NC2=NN=C(C(=O)N2)C
• Molecular Formula: C11H12N4O2
• Molecular Weight: 232.24 g/mol

Description

3-[(4-hydroxy-2-methylphenyl)amino]-6-methyl-1,2,4-triazin-5(4H)-one is a chemical compound that belongs to the family of triazine derivatives. It has been widely used in scientific research due to its unique properties and potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-[(4-hydroxy-2-methylphenyl)amino]-6-methyl-1,2,4-triazin-5(4H)-one is not fully understood. However, it has been reported to inhibit the activity of certain enzymes such as xanthine oxidase and tyrosinase. It has also been shown to have antioxidant and anti-inflammatory properties.
Biochemical and Physiological Effects:
Studies have shown that 3-[(4-hydroxy-2-methylphenyl)amino]-6-methyl-1,2,4-triazin-5(4H)-one has various biochemical and physiological effects. It has been reported to have antitumor, antibacterial, and antifungal activities. It has also been shown to have neuroprotective effects and to improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[(4-hydroxy-2-methylphenyl)amino]-6-methyl-1,2,4-triazin-5(4H)-one in lab experiments is its high purity and stability. It is also relatively easy to synthesize. However, one of the limitations is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in different experimental setups.

Future Directions

There are several future directions for the research on 3-[(4-hydroxy-2-methylphenyl)amino]-6-methyl-1,2,4-triazin-5(4H)-one. One of the potential applications is in the development of new drugs for the treatment of various diseases. It could also be used as a photosensitizer in photodynamic therapy for cancer treatment. Further studies are needed to fully understand its mechanism of action and to explore its potential applications in different fields.
In conclusion, 3-[(4-hydroxy-2-methylphenyl)amino]-6-methyl-1,2,4-triazin-5(4H)-one is a unique compound with potential applications in various scientific fields. Its synthesis method is relatively easy, and it has been extensively studied for its potential biological activities. Further studies are needed to fully understand its mechanism of action and to explore its potential applications in different fields.

Synthesis Methods

The synthesis of 3-[(4-hydroxy-2-methylphenyl)amino]-6-methyl-1,2,4-triazin-5(4H)-one involves the reaction of 4-hydroxy-2-methylaniline with cyanuric chloride in the presence of a base such as triethylamine. The resulting product is then treated with methylamine to obtain the final product. This method has been reported to have a high yield and purity of the compound.

Scientific Research Applications

3-[(4-hydroxy-2-methylphenyl)amino]-6-methyl-1,2,4-triazin-5(4H)-one has been extensively studied for its potential applications in various scientific fields. It has been used as a building block for the synthesis of other compounds with potential biological activities. It has also been investigated for its potential use as a photosensitizer in photodynamic therapy for cancer treatment.